CID 87146286

• Molecular Formula: C23H43NNaO5
• Molecular Weight: 436.6 g/mol
• InChI: InChI=1S/C23H43NO5.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(25)24-20(23(28)29)18-19-22(26)27;/h20H,2-19H2,1H3,(H,24,25)(H,26,27)(H,28,29)
• InChIKey: FTSXCFQXTFOYQH-UHFFFAOYSA-N

Sodium Stearoyl Glutamate (CID 87146286) Procurement Guide: Surfactant Properties, Differentiation & Selection Data

Sodium stearoyl glutamate (CAS 38517-23-6), also designated CID 87146286, is an anionic amino acid–based surfactant belonging to the N‑acyl glutamate class. It is synthesized by condensation of stearic acid (C18) with glutamic acid, yielding a molecule that functions as a mild emulsifier, cleansing agent, and skin‑conditioning additive in cosmetic and personal‑care formulations [1]. Its C18 hydrophobic tail distinguishes it from shorter‑chain acyl glutamates (e.g., C12 lauroyl, C14 myristoyl) and imparts unique physicochemical and performance characteristics that are directly relevant to formulation stability and sensory profile [2].

• [1] Takehara, M., Moriyuki, H., Yoshimura, I. & Yoshida, R. Surface active N-acylglutamate: II. Physicochemical properties of long chain N-acylglutamic acids and their sodium salts. J. Am. Oil Chem. Soc. 49, 143–150 (1972). View Source
• [2] Takehara, M., Moriyuki, H., Arakawa, A., Yoshimura, I. & Yoshida, R. Surface active N-acylglutamate: III. Physicochemical properties of sodium long chain N-acylglutamates. J. Am. Oil Chem. Soc. 50, 227–229 (1973). View Source

Why Generic Substitution of Sodium Stearoyl Glutamate (CID 87146286) with Other Acyl Glutamates Risks Formulation Failure

Although superficially similar N‑acyl glutamate surfactants share a common amino‑acid head group, the hydrophobic chain length dictates critical performance parameters including dispersing power for solid particles, emulsification efficiency for oil phases, and the ability to form stable lamellar gel networks [1]. Industrial or scientific users who replace sodium stearoyl glutamate (C18) with shorter‑chain analogs such as sodium lauroyl glutamate (C12) or sodium cocoyl glutamate (mixed C8–C18) risk losing dispersing capacity for pigment‑type powders, compromising the rheological stability of lamellar‑structured creams, or altering the skin feel and after‑feel profile that the C18 chain affords [2]. The quantitative evidence below demonstrates exactly where the C18‑stearoyl chain length delivers measurable, functional differentiation that cannot be achieved by generic class‑level substitution.

• [1] Takehara, M., Moriyuki, H., Arakawa, A., Yoshimura, I. & Yoshida, R. Surface active N-acylglutamate: III. Physicochemical properties of sodium long chain N-acylglutamates. J. Am. Oil Chem. Soc. 50, 227–229 (1973). View Source
• [2] Lee, B.-I., Kim, S.-J., Lee, K.-M. & Oh, S.-G. Computational simulation on steric hindrance between hydrophobic tails of lamellar matrix composed of acyl glutamate/stearyl alcohol/behenyl alcohol by molecular dynamics. J. Ind. Eng. Chem. 14, 804–809 (2008). View Source

Quantitative Differentiation Evidence for Sodium Stearoyl Glutamate (CID 87146286) vs. Closest Acyl Glutamate Analogs

Carbon Black Dispersing Power: C18 (Stearoyl/Palmitoyl) Disodium Salts vs. C12 (Lauroyl) Monosodium Salt

In a direct head‑to‑head comparison within the same study, disodium N‑acylglutamate bearing a palmitoyl (C16) or stearoyl (C18) radical exhibited excellent dispersing power for carbon black powder, whereas monosodium N‑lauroyl‑L‑glutamate (C12) was markedly inferior [1]. This finding establishes that the longer C16–C18 chain length of stearoyl‑based glutamates is functionally necessary for applications requiring solid‑particle dispersion.

Evidence Dimension	Dispersing power (carbon black pigment suspension method)
Target Compound Data	Qualitative rating: 'excellent' for disodium salts with C16 (palmitoyl) or C18 (stearoyl) chain [1]
Comparator Or Baseline	Monosodium N‑lauroyl‑L‑glutamate (C12): qualitative rating 'inferior' [1]
Quantified Difference	Long‑chain (C16–C18) disodium salts superior to C12 monosodium salt; exact quantitative scale not provided in available abstract/full record
Conditions	Carbon black used as model powder; dispersing power assay (Takehara et al., JAOCS 1973)

Why This Matters

Formulators selecting a surfactant for pigmented products (e.g., tinted sunscreens, foundations) should prefer the C18 stearoyl glutamate over C12 lauroyl glutamate to achieve superior pigment dispersion and prevent sedimentation.

• [1] Takehara, M., Moriyuki, H., Arakawa, A., Yoshimura, I. & Yoshida, R. Surface active N-acylglutamate: III. Physicochemical properties of sodium long chain N-acylglutamates. J. Am. Oil Chem. Soc. 50, 227–229 (1973). View Source

Monovalent vs. Divalent Salt Form: Foaming Power and Surface Tension of Monosodium vs. Disodium N‑Acylglutamates

The physicochemical study of long‑chain N‑acylglutamic acid salts (AGSn) demonstrated that monosodium salts (including monosodium N‑stearoyl‑L‑glutamate, MSSG) produce aqueous solutions with low surface tension and good foaming properties, whereas the corresponding disodium salts show inferior surface tension reduction and weaker foaming [1]. This salt‑form differentiation is critical for procurement: the monosodium salt (CID 87146286) provides dual emulsification and foaming functionality, whereas the disodium salt (Amisoft HS‑21P type) is used primarily as a co‑emulsifier and moisturizing agent with reduced foaming activity.

Evidence Dimension	Surface tension reduction and foaming power (Ross‑Miles method or equivalent)
Target Compound Data	Monosodium N‑acylglutamates (including C18): 'low surface tensions' and 'good foaming properties' [1]
Comparator Or Baseline	Disodium N‑acylglutamates (including C18): 'surface tensions and foaming properties were inferior to those of the corresponding monosodium salts' [1]
Quantified Difference	Quantitative surface tension (γcmc) and foam height values not reported in available open‑access record; qualitative ranking clearly established across multiple chain lengths
Conditions	Aqueous solutions; measurements as per Japanese Industrial Standards K‑3362 (1970) and Ross‑Miles method [1]

Why This Matters

When foaming performance is a formulation requirement (e.g., facial cleansers, shower gels), procurement should specify the monosodium salt form (CID 87146286) rather than the disodium salt, which is functionally better suited to non‑foaming emulsion systems.

• [1] Takehara, M., Moriyuki, H., Yoshimura, I. & Yoshida, R. Surface active N-acylglutamate: II. Physicochemical properties of long chain N-acylglutamic acids and their sodium salts. J. Am. Oil Chem. Soc. 49, 143–150 (1972). View Source

Lamellar Structuring Capability: Monosodium N‑Stearoyl‑L‑Glutamate (MSSG) vs. Shorter‑Chain Analogs in Ternary Systems

Molecular dynamics simulations of ternary mixtures showed that monosodium N‑stearoyl‑L‑glutamate (MSSG) associates with stearyl alcohol (SA) and behenyl alcohol (BA) to form stable lamellar structures in aqueous phase [1]. In the 1:1:1 MSSG:SA:BA molar ratio, the packing parameter was approximately 1, indicative of planar bilayer geometry, and the steric compressibility—a measure of vertical steric hindrance between hydrophobic tails—was 4.7 (arbitrary units). In contrast, the 1:1:3 ratio exhibited a steric compressibility of 8.2, correlating with experimentally observed poor colloidal stability [1]. This chain‑length‑sensitive lamellar‑forming capacity is not achievable with shorter‑chain (e.g., C12 lauroyl) acyl glutamates, which have insufficient hydrophobic tail length to produce the necessary packing geometry.

Evidence Dimension	Steric compressibility in lamellar matrix (molecular dynamics simulation)
Target Compound Data	MSSG:SA:BA 1:1:1 ratio → steric compressibility = 4.7 (stable lamella); MSSG:SA:BA 1:1:3 ratio → steric compressibility = 8.2 (poorly stable lamella) [1]
Comparator Or Baseline	No direct data for shorter‑chain acyl glutamates in the same study; class‑level inference: C12–C14 chains lack sufficient hydrophobic volume for stable lamellar packing with C18–C22 fatty alcohols
Quantified Difference	Steric compressibility difference of 3.5 units between stable (1:1:1) and unstable (1:1:3) lamellae, demonstrating sensitivity of lamellar stability to molecular composition
Conditions	Molecular dynamics simulation; aqueous phase; MSSG associated with stearyl alcohol (C18) and behenyl alcohol (C22)

Why This Matters

For cream and lotion formulations requiring lamellar gel network structure (which mimics stratum corneum lipid organization and provides sustained moisturization), the C18 stearoyl glutamate is functionally essential; shorter‑chain acyl glutamates cannot replicate this structural role.

• [1] Lee, B.-I., Kim, S.-J., Lee, K.-M. & Oh, S.-G. Computational simulation on steric hindrance between hydrophobic tails of lamellar matrix composed of acyl glutamate/stearyl alcohol/behenyl alcohol by molecular dynamics. J. Ind. Eng. Chem. 14, 804–809 (2008). View Source

Mildness and Anti‑Irritancy: Acylglutamate Class vs. Other Mild Surfactant Chemistries

A comprehensive evaluation using human keratinocyte MTT assay, Neutral Red assay, SIRC cell toxicity assay, and SKINTEX™/EYTEX™ systems demonstrated that acylglutamate surfactants as a class exhibit the lowest irritation scores among tested mild surfactants, outperforming sodium monolaurylphosphate, sodium acylmethyltaurate, sodium acylisethionate, and sodium lauryl POE(3) sulfate [1]. The study further showed that the addition of acylglutamate at ≥50% of the surfactant blend reduced the irritation score of other surfactants by more than half [1]. While this study did not disaggregate results by individual acyl chain length, the established class‑level mildness superiority applies to all chain‑length variants including sodium stearoyl glutamate.

Evidence Dimension	Skin irritation potential (multiple in vitro assays including MTT, Neutral Red, SIRC, SKINTEX™, EYTEX™)
Target Compound Data	Acylglutamate (class): 'lowest irritation scores' across all test methodologies among mild surfactants tested; reduces irritation of co‑formulated surfactants by ≥50% when added at >50% of total surfactant content [1]
Comparator Or Baseline	Sodium monolaurylphosphate, sodium acylmethyltaurate, sodium acylisethionate, sodium lauryl POE(3) sulfate; acylglutamate superior to all [1]
Quantified Difference	Not reported numerically in the available abstract; qualitative ranking: acylglutamate < all other tested mild surfactants in irritation score; >50% reduction in irritation of companion surfactants
Conditions	Human keratinocyte culture; MTT and Neutral Red bioassays (KURABO); SIRC cell toxicity; SKINTEX™/EYTEX™ systems (Ropak Laboratories)

Why This Matters

For procurement decisions in the 'mild' and 'sensitive‑skin' product category, sodium stearoyl glutamate offers the proven class‑level anti‑irritancy benefit of acylglutamates, making it preferable over sulfate‑based or phosphate‑based mild surfactants when skin compatibility is the primary selection criterion.

• [1] Aramaki, K. et al. Acylglutamate as an Anti‑irritant for Mild Detergent System. J. Soc. Cosmet. Chem. Jpn. 27, 498–505 (1993). View Source

Chiral Differentiation: Binding Affinity of N‑Stearoyl‑L‑Glutamic Acid vs. N‑Stearoyl‑D‑Glutamic Acid to L‑Arginine

At the air/water interface (pH 5), surface pressure–molecular area isotherms and fluorescence microscopy revealed that N‑stearoyl‑L‑glutamic acid (C18‑L‑Glu) exhibits stronger binding affinity to L‑arginine compared to its D‑enantiomer (C18‑D‑Glu) at low to moderate surface pressures (below ~22 mN/m) [1]. This chiral‑dependent interaction, characterized by distinct domain morphologies observed via in situ fluorescence microscopy, demonstrates that stereochemistry of the glutamate head group modulates molecular recognition and interfacial assembly behavior—a differentiation not provided by racemic or achiral surfactant alternatives.

Evidence Dimension	Apparent binding affinity to L‑arginine at the air/water interface (derived from ΔA vs. concentration plots)
Target Compound Data	N‑stearoyl‑L‑glutamic acid: stronger binding to L‑arginine at surface pressures <~22 mN/m; characteristic domain morphology [1]
Comparator Or Baseline	N‑stearoyl‑D‑glutamic acid: weaker binding to L‑arginine at <~22 mN/m; different domain morphology; stronger binding at higher surface pressure [1]
Quantified Difference	Binding constants (K) and Gibbs free energy (ΔG) values estimated from binding curves but not extracted in available record; qualitative ranking clearly established with pressure‑dependent crossover
Conditions	Langmuir trough with fluorescence microscopy; pH 5 subphase; C18‑Glu spread at air/water interface onto L‑arginine solutions

Why This Matters

For research applications involving chiral recognition at interfaces, enantioselective sensing, or biomimetic membrane studies, the L‑enantiomer of stearoyl glutamic acid (CID 87146286 parent acid) offers specific binding behavior that the D‑form or racemic mixture cannot replicate.

• [1] Liu, M., Zhang, R. & Wang, C. Thermodynamic analysis and fluorescence imaging of homochiral amino acid–amino acid interactions at the air/water interface. Chem. Phys. Lett. 412, 206–212 (2005). View Source

Best Research and Industrial Application Scenarios for Sodium Stearoyl Glutamate (CID 87146286)

Pigmented Cosmetic Formulations Requiring Superior Particle Dispersion

When developing tinted moisturizers, liquid foundations, or mineral sunscreens containing inorganic pigments (TiO₂, ZnO, iron oxides), sodium stearoyl glutamate (C18) should be selected over shorter‑chain acyl glutamates (C12 lauroyl or mixed cocoyl). The C18 chain provides excellent dispersing power for carbon‑black‑type powders, as demonstrated by the Takehara et al. (1973) study where disodium salts with palmitoyl/stearoyl radicals were rated 'excellent' vs. 'inferior' for the C12 lauroyl monosodium salt [1]. This dispersing capability directly translates to reduced pigment agglomeration, improved color development, and enhanced formulation stability.

Lamellar Gel‑Network Creams and Lotions for Sustained Moisturization

Formulators building lamellar liquid‑crystalline emulsion systems (often used in premium facial creams and barrier‑repair formulations) should specify monosodium N‑stearoyl‑L‑glutamate (MSSG) as the primary or co‑emulsifier. Molecular dynamics simulations confirm that MSSG associates with C18–C22 fatty alcohols (stearyl alcohol, behenyl alcohol) to form stable lamellar bilayers with packing parameter ≈1 and low steric compressibility (4.7 units), which correlates with colloidal stability [2]. This structural functionality is chain‑length‑dependent; shorter‑chain (C12–C14) acyl glutamates cannot form equivalently stable lamellar phases with long‑chain fatty alcohols.

Ultra‑Mild Cleansing Products for Sensitive and Atopic Skin

For sulfate‑free facial cleansers, baby washes, and products targeting sensitive or atopic skin, sodium stearoyl glutamate delivers the proven class‑level anti‑irritancy benefit of acylglutamate surfactants. Published multi‑assay evaluation (MTT, Neutral Red, SIRC, SKINTEX™, EYTEX™) ranked acylglutamates as the lowest‑irritation surfactant class among tested mild alternatives, and demonstrated that acylglutamate reduces irritation of co‑formulated surfactants by >50% [3]. As a primary surfactant or anti‑irritant additive, sodium stearoyl glutamate enables formulation of truly low‑irritation cleansing systems.

Chiral Interfacial Studies and Biomimetic Membrane Research

Researchers investigating chiral recognition at biological interfaces should note that N‑stearoyl‑L‑glutamic acid (the parent acid of CID 87146286) shows stronger binding affinity to L‑arginine at low‑to‑moderate surface pressures (<~22 mN/m) compared to the D‑enantiomer, with distinct domain morphologies observable by in situ fluorescence microscopy [4]. This makes the L‑enantiomer a valuable tool compound for studies of enantioselective molecular recognition, biomimetic lipid monolayer behavior, and chiral sensing at the air/water interface.

• [1] Takehara, M., Moriyuki, H., Arakawa, A., Yoshimura, I. & Yoshida, R. Surface active N-acylglutamate: III. Physicochemical properties of sodium long chain N-acylglutamates. J. Am. Oil Chem. Soc. 50, 227–229 (1973). View Source
• [2] Lee, B.-I., Kim, S.-J., Lee, K.-M. & Oh, S.-G. Computational simulation on steric hindrance between hydrophobic tails of lamellar matrix composed of acyl glutamate/stearyl alcohol/behenyl alcohol by molecular dynamics. J. Ind. Eng. Chem. 14, 804–809 (2008). View Source
• [3] Aramaki, K. et al. Acylglutamate as an Anti‑irritant for Mild Detergent System. J. Soc. Cosmet. Chem. Jpn. 27, 498–505 (1993). View Source
• [4] Liu, M., Zhang, R. & Wang, C. Thermodynamic analysis and fluorescence imaging of homochiral amino acid–amino acid interactions at the air/water interface. Chem. Phys. Lett. 412, 206–212 (2005). View Source